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Executive Summary: Pseudouridimycin (PUM) is a potent, broad-spectrum nucleoside-analog
antibiotic discovered from a soil-dwelling bacterium, Streptomyces sp. ID38640.[1][2] It
selectively inhibits bacterial RNA polymerase (RNAP), a clinically validated target for
antibacterial drugs.[3][4] PUM operates via a distinct mechanism from existing RNAP inhibitors
like rifampin, binding to the nucleotide triphosphate (NTP) addition site and competing directly
with UTP.[5] This novel mechanism results in no cross-resistance with rifamycins and a
significantly lower rate of spontaneous resistance emergence.[5][6] This document provides a
comprehensive technical overview of PUM's discovery, its mechanism of action, quantitative
biological data, key experimental protocols, and its biosynthetic pathway.

Discovery and Isolation

The discovery of pseudouridimycin stemmed from a targeted screening program for novel
inhibitors of bacterial RNA polymerase.[3] Researchers screened a library of microbial
fermentation extracts, leading to the identification of a promising candidate from a soil sample
collected in Italy.[6]

Screening and Production

The producing organism was identified as Streptomyces sp. strain ID38640.[1][2] For
production, the strain was cultivated in a suitable production medium for several days.[7] The
fermentation broth was then harvested for extraction and purification.[7]
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Experimental Protocol: Isolation and Purification

A detailed protocol for isolating PUM from the fermentation broth is outlined below.

o Broth Clarification: The fermentation broth containing PUM is cleared of microbial cells and
large debris through centrifugation and subsequent filtration.[7]

» Cation-Exchange Chromatography: Due to its hydrophilic and positively charged nature,
PUM is effectively captured and enriched from the clarified supernatant using strong cation-

exchange chromatography.[7]

e Analysis and Final Purification: The enriched fractions are analyzed using High-Performance
Liguid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) to
confirm the presence and purity of PUM.[7][8] Further purification is typically achieved
through subsequent chromatographic steps to yield the pure compound.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7835738/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7835738/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7835738/
https://pubs.acs.org/doi/10.1021/acs.orglett.1c03914
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

[Discovery & Isolation Workflow\

Soil Sample Collection
(Italy)

!

Screening of Microbial
Fermentation Extracts
(RNAP Inhibition Assay)

!

Identification of Hit Strain
(Streptomyces sp. ID38640)

!

Large-Scale Fermentation
& Production

!

Harvest & Centrifugation
(Cell Removal)

!

Supernatant Filtration

!

Strong Cation-Exchange
Chromatography (Enrichment)

!

HPLC & LC-MS Analysis

Pure Pseudouridimycin

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

4 Mechanism of RNAP Inhibition A
Pseudouridimycin
(PUM)
1
]
i Binds to
\Binding blocked / . :
\ 8 i+1 NTP site
kN
b2
Bacterial RNA Polymerase Transcription Elongation
(Active Site) HALTED
DNA Template Strand
Growing RNA Chain
\- J

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

4 Pseudouridimycin Biosynthetic Pathway A
Uridine Precursor
PumlJ
Y
Pseudouridine (PU)
SapB, SapH
/Dipeptide Moiety Synthesis\
Arginine + Glycine 5'-Aminopseudouridine (APU)
PumK
(+ Glutamine)
N PamiN J GIn-APU
PumM
Y
Formamidinoglycine (GAA) ~--->> N-deoxy-PUM
Pseudouridimycin (PUM)
-

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

5/7 Tech Support


https://www.benchchem.com/product/b610317?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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